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Compound of Interest

Compound Name: Leupeptin (hemisulfate)

Cat. No.: B10800245

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Leupeptin, a reversible inhibitor of serine and cysteine proteases, is an essential reagent in

many biological experiments, protecting proteins from degradation during extraction and

analysis. Proper storage and handling of Leupeptin are critical to ensure its efficacy and the

reproducibility of experimental results. These application notes provide detailed protocols and

guidelines for the optimal use of Leupeptin stock solutions.

Data Summary: Solubility and Stability
Quantitative data regarding the solubility and stability of Leupeptin are summarized below for

easy reference. Adherence to these parameters is crucial for maintaining the inhibitory activity

of Leupeptin.
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Parameter Solvent/Condition Value/Specification Citations

Form
Solid (lyophilized

powder)
Crystalline solid [1]

Molecular Weight
475.6 g/mol

(hemisulfate salt)
[2]

Purity ≥90% [1]

Solubility Water Up to 50 mg/mL [2][3][4][5]

DMSO
~16 mg/mL to 95

mg/mL
[1][6]

Ethanol
~33 mg/mL to 50

mg/mL
[1][2]

Dimethylformamide

(DMF)
~25 mg/mL [1]

PBS (pH 7.2) ~10 mg/mL [1]

Recommended Stock

Solution

Concentration

10 mM [2][4][7][8]

Typical Working

Concentration
10-100 µM [4][7][9][10]

Storage of Solid

Leupeptin
Temperature -20°C [1][2][3][5][10]

Stability ≥ 2-4 years [1][2][5]

Storage of Aqueous

Stock Solutions
+2 to +8°C Up to 1 week [3][4][11][12]

-20°C 1 to 6 months
[2][3][4][5][6][11][12]

[13][14]

-80°C Up to 1 year [6]

Storage of Stock

Solutions in Organic

-20°C Up to 3 months [2]
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Solvents (e.g., DMSO)

Stability of Working

Solutions
On ice A few hours [3][4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Leupeptin Aqueous
Stock Solution
Materials:

Leupeptin hemisulfate salt (lyophilized powder)

Sterile, purified water (e.g., Milli-Q or equivalent)

Microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Bring the vial of lyophilized Leupeptin to room temperature before opening to prevent

condensation.

Weigh out 5 mg of Leupeptin hemisulfate powder and transfer it to a sterile microcentrifuge

tube.

Add 1.05 mL of sterile, purified water to the tube.[2]

Vortex gently until the powder is completely dissolved. The solution should be clear.

Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile

microcentrifuge tubes.

Label the aliquots clearly with the name, concentration, and date of preparation.
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Store the aliquots at -20°C for up to 6 months or at -80°C for longer-term storage. Avoid

repeated freeze-thaw cycles.[6][11][14]

Protocol 2: Use of Leupeptin in a Cell Lysis Buffer for
Protein Extraction
Materials:

10 mM Leupeptin stock solution (from Protocol 1)

Cell lysis buffer (e.g., RIPA buffer)

Cultured cells or tissue sample

Ice

Microcentrifuge

Procedure:

Prepare the required volume of cell lysis buffer. Keep the buffer on ice at all times.

Immediately before use, add the 10 mM Leupeptin stock solution to the lysis buffer to

achieve the desired final working concentration. A common working concentration is 10 µM.

To achieve this, dilute the 10 mM stock solution 1:1000 (e.g., add 1 µL of 10 mM Leupeptin

to 1 mL of lysis buffer).[8]

Mix the lysis buffer containing Leupeptin gently by inverting the tube.

Proceed with your standard cell lysis and protein extraction protocol. Ensure all steps are

carried out at 4°C to minimize proteolytic activity.

The working solution of Leupeptin is stable for only a few hours on ice, so it should be

prepared fresh for each experiment.[3][4]
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Leupeptin Handling and Storage Workflow

Stock Solution Preparation

Storage

Experimental Use

Receive Lyophilized Leupeptin

Equilibrate to Room Temperature

Store Solid at -20°C

Weigh Powder

Dissolve in Appropriate Solvent
(e.g., Sterile Water or DMSO)

Aliquot into Single-Use Tubes

Store Aliquots at -20°C or -80°C

Thaw a Single Aliquot on Ice

Dilute to Working Concentration
(e.g., in Lysis Buffer)

Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for proper handling and storage of Leupeptin.
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Simplified Protease Inhibition by Leupeptin

Cellular Environment

Cell Lysis

Release of Serine/Cysteine Proteases
(e.g., Cathepsins, Calpains)

Target Protein of Interest

acts on

Protein Degradation
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inhibits
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Caption: Inhibition of proteases by Leupeptin during cell lysis.

Important Considerations
Avoid Repeated Freeze-Thaw Cycles: Aliquoting stock solutions into single-use volumes is

critical to prevent the degradation of Leupeptin that can occur with repeated changes in

temperature.[2][11]

Purity and Form: Leupeptin is commonly available as a hemisulfate salt. Ensure you are

using the correct molecular weight for your concentration calculations.

Interference with Protein Assays: The aldehyde group in Leupeptin can act as a reducing

agent and may interfere with certain protein quantification assays, such as the Lowry assay

and, to a lesser extent, the Bradford assay.[3][4]
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Safety Precautions: Leupeptin should be handled with appropriate personal protective

equipment (PPE), including gloves and safety glasses. Avoid inhalation of the powder and

contact with skin and eyes.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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